Cas no 852144-39-9 (3-5-(ethylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl-1H-indole)

• Product Name: 3-5-(ethylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl-1H-indole
• CAS No: 852144-39-9
• MF: C₁₅H₁₈N₄OS
• MW: 302.394621372223
• CID: 5765158
• PubChem ID: 3567725
• Update Time: 2025-07-10

3-5-(ethylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• SR-01000131543-1
• EU-0093471
• 852144-39-9
• IDI1_027956
• ChemDiv3_010046
• HMS1501I14
• SR-01000131543
• 3-[5-ethylsulfanyl-4-(2-methoxyethyl)-1,2,4-triazol-3-yl]-1H-indole
• F0653-0250
• 3-(5-(ethylthio)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)-1H-indole
• AKOS024592271
• 3-[5-(ethylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl]-1H-indole
• BRD-K81869290-001-01-2
• 1H-Indole, 3-[5-(ethylthio)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl]-
• 3-5-(ethylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl-1H-indole

• Inchi： 1S/C15H18N4OS/c1-3-21-15-18-17-14(19(15)8-9-20-2)12-10-16-13-7-5-4-6-11(12)13/h4-7,10,16H,3,8-9H2,1-2H3
• InChI Key： HIPGGTMLACLHRQ-UHFFFAOYSA-N
• SMILES： S(CC)C1=NN=C(C2=CNC3C=CC=CC2=3)N1CCOC

Computed Properties

• Exact Mass: 302.12013238g/mol
• Monoisotopic Mass: 302.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81Ų

Additional information on 3-5-(ethylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl-1H-indole

Research Briefing on 3-5-(ethylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl-1H-indole (CAS: 852144-39-9)

In recent years, the compound 3-5-(ethylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl-1H-indole (CAS: 852144-39-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazole and indole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-5-(ethylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl-1H-indole involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the use of green chemistry principles to minimize environmental impact. The compound's structural complexity, including the ethylsulfanyl and methoxyethyl substituents, plays a critical role in its biological activity, as evidenced by its interaction with various molecular targets.

Pharmacological evaluations have revealed that 3-5-(ethylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl-1H-indole exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, in vitro studies have demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range, suggesting its potential as a novel anti-inflammatory agent. Additionally, the compound has shown moderate activity against certain kinase targets, which could be leveraged in oncology research.

Recent preclinical studies have further explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that 3-5-(ethylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl-1H-indole has favorable bioavailability and metabolic stability, making it a viable candidate for further development. However, challenges such as potential off-target effects and toxicity profiles require additional investigation to ensure its safety and efficacy in clinical settings.

In conclusion, 3-5-(ethylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl-1H-indole (CAS: 852144-39-9) represents a promising scaffold for drug development, with demonstrated biological activity and favorable pharmacokinetic properties. Ongoing research aims to elucidate its mechanism of action more comprehensively and explore its therapeutic potential in various disease models. Future studies should focus on optimizing its structure-activity relationships and conducting rigorous preclinical evaluations to pave the way for clinical trials.